Cas no 2228936-65-8 (1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol)

• Product Name: 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol
• CAS No: 2228936-65-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6588128
• PubChem ID: 165670972
• Update Time: 2025-07-23

1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol
• 2228936-65-8
• 1-amino-2-[4-(pyrrolidin-1-yl)phenyl]propan-2-ol
• EN300-1786662

• Inchi： 1S/C13H20N2O/c1-13(16,10-14)11-4-6-12(7-5-11)15-8-2-3-9-15/h4-7,16H,2-3,8-10,14H2,1H3
• InChI Key： BDRAVHXJAZIYGN-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol

Introduction to 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol (CAS No: 2228936-65-8)

1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228936-65-8, represents a promising candidate for further exploration in medicinal chemistry due to its structural complexity and potential biological activity. The presence of both amino and pyrrolidinyl functional groups, combined with a phenylpropanol backbone, suggests a multifaceted interaction with biological targets, making it an intriguing subject for research.

The chemical structure of 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol can be described as a conjugated system featuring a phenyl ring linked to a propanol moiety, with an amino group at the first position and a pyrrolidinyl substituent at the 4-position. This arrangement not only contributes to the compound's solubility and metabolic stability but also opens up possibilities for diverse pharmacological applications. The pyrrolidinyl group, in particular, is known for its ability to enhance binding affinity and selectivity in drug design, which makes this compound particularly valuable for the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both nitrogen and oxygen-containing moieties. 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol fits well within this trend, as it combines the advantages of aromaticity with the flexibility provided by the pyrrolidinyl ring. Such structural features are often exploited in drug discovery programs to achieve optimal pharmacokinetic properties, including improved bioavailability and reduced toxicity.

The synthesis of 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired carbon-carbon bonds efficiently. The introduction of the amino group at the first position of the phenylpropanol backbone is particularly critical, as it can serve as a site for further functionalization or as part of a pharmacophore that interacts with biological targets.

One of the most compelling aspects of 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol is its potential application in the development of small-molecule drugs targeting neurological disorders. The pyrrolidinyl group is frequently found in drugs that modulate neurotransmitter systems, such as serotonin and dopamine receptors. By incorporating this moiety into a phenylpropanol scaffold, researchers aim to create compounds that exhibit enhanced binding affinity and selectivity for these receptors. This could lead to the discovery of novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the structural features of 1-amino-2-4-(pyrrolidin-1-yl)phenylpropan-2-ol make it an attractive candidate for further derivatization using combinatorial chemistry approaches. By systematically varying substituents on the phenyl ring or the pyrrolidinyl group, researchers can generate libraries of compounds with diverse biological activities. Such libraries are invaluable tools in high-throughput screening (HTS) campaigns, allowing for rapid identification of lead compounds with promising pharmacological profiles.

The pharmacokinetic properties of 1-amino-2-(pyrrolidin-l)-yIphenyIpropaII-IoI are also worthy of note. The presence of both polar (amino group) and non-polar (phenyl ring) regions suggests that this compound may exhibit favorable solubility characteristics in both aqueous and lipid environments. This dual solubility profile is often associated with good oral bioavailability and efficient penetration across biological membranes. Additionally, computational modeling studies have indicated that this compound may possess favorable metabolic stability, reducing the likelihood of rapid degradation in vivo.

In conclusion, 1-amino-Z-(pyrroIIdin-I-I)-yIphenyIpropaII-IoI (CAS No: 2228936 -65 -8 ) represents a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination oI functional groups , along with its predicted pharmacokinetic advantages , make it an attractive candidate for further investigation . As our understanding oI drug design principles continues to evolve , compounds like these will play an increasingly important role I nthe development oI next-generation therapeutics .